Cas no 66971-02-6 (1-Propanol, 3-(4-nitrophenoxy)-)

• Product Name: 1-Propanol, 3-(4-nitrophenoxy)-
• CAS No: 66971-02-6
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1714163
• PubChem ID: 4474777
• Update Time: 2025-04-21

1-Propanol, 3-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(4-nitrophenoxy)-
• 7A445P9WZN
• DB07722
• NS00070280
• 3-(4-nitrophenoxy)-1-propanol
• 3-(p-Nitrophenoxy)-1-propanol
• 3-(4-nitrophenoxy)propan-1-ol
• AKOS008955007
• 3-(4-NITRO-PHENOXY)-PROPAN-1-OL
• 3-(4-nitrophenoxy)propanol
• SCHEMBL3345446
• PD005522
• Q27096939
• 66971-02-6
• XHRNQMMJGWBTBU-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO4/c11-6-1-7-14-9-4-2-8(3-5-9)10(12)13/h2-5,11H,1,6-7H2
• InChI Key： XHRNQMMJGWBTBU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCO

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6